Cas no 20125-85-3 ((E)-oct-3-en-1-ol)
(E)-oct-3-en-1-ol structure
Product Name:(E)-oct-3-en-1-ol
CAS No:20125-85-3
MF:C8H16O
MW:128.212042808533
CID:909064
PubChem ID:5364475
Update Time:2025-04-19
(E)-oct-3-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (E)-oct-3-en-1-ol
- (3E)-3-Octen-1-ol
- (E)-3-Octen-1-ol
- trans-3-Octen-1-ol
- (3E)-oct-3-en-1-ol
- LMFA05000560
- ?CIS-3-OCTEN-1-OL
- SCHEMBL473592
- oct-3-en-1-ol
- 18185-81-4
- DTXSID40885116
- 3-Octen-1-ol, (3E)-
- EINECS 243-534-1
- 20125-85-3
- NS00083991
- trans-oct-3-en-1-ol
- CHEBI:168692
- 3-OCTEN-1-OL
- EINECS 242-071-2
- SCHEMBL1129182
- 3-Octen-1-ol, (E)-
- AI3-07194
-
- Inchi: 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h5-6,9H,2-4,7-8H2,1H3/b6-5+
- InChI Key: YDXQPTHHAPCTPP-AATRIKPKSA-N
- SMILES: OCC/C=C/CCCC
Computed Properties
- Exact Mass: 128.12018
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 67
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
(E)-oct-3-en-1-ol Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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